Cas no 2171269-28-4 ((2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid)

• Product Name: (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid
• CAS No: 2171269-28-4
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6106730
• PubChem ID: 165563975
• Update Time: 2025-06-11

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid
• EN300-1532359
• EN300-1532083
• EN300-1545473
• (2S)-4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-hydroxybutanoic acid
• (2S)-2-hydroxy-4-{[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2171269-28-4

• Inchi： 1S/C24H26N2O6/c27-21(23(29)30)9-10-25-22(28)14-11-15(12-14)26-24(31)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-21,27H,9-13H2,(H,25,28)(H,26,31)(H,29,30)/t14?,15?,21-/m0/s1
• InChI Key： SFHUERDOJJRUQN-XFMWISLNSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NCC[C@@H](C(=O)O)O)=O)C1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid

Introduction to (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic Acid (CAS No. 2171269-28-4)

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid, CAS No. 2171269-28-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its chiral center and complex functional groups, positions it as a valuable candidate for further exploration in drug discovery.

The chemical structure of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid is notable for its incorporation of multiple pharmacophoric elements. The presence of a fluoren-9-yl methoxycarbonyl group contributes to the molecule's stability and reactivity, while the cyclobutylformamido moiety introduces a rigid framework that can enhance binding affinity to biological targets. These structural features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid, specifically its (2S) configuration, is crucial for its biological activity. This chirality allows the molecule to interact selectively with biological receptors, leading to enhanced pharmacological properties.

The fluoren-9-yl methoxycarbonyl group in this compound not only contributes to its structural complexity but also plays a role in modulating its pharmacokinetic profile. This group is known to enhance the solubility and bioavailability of molecules, which is a critical factor in drug development. Additionally, the presence of multiple functional groups such as amides and carboxylic acids allows for further derivatization, enabling the creation of analogs with tailored properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. The use of molecular modeling techniques has been instrumental in understanding the interactions between (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid and its target proteins. These studies have provided valuable insights into the compound's mechanism of action and have guided the optimization process towards more potent and selective drug candidates.

The potential applications of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid extend across various therapeutic areas. Its unique structural features make it a promising candidate for treating neurological disorders, where precise targeting of biological receptors is essential. Furthermore, its ability to modulate protein-protein interactions suggests potential applications in anti-inflammatory and anticancer therapies.

In conclusion, (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-hydroxybutanoic acid, CAS No. 2171269-28-4, represents a significant advancement in pharmaceutical chemistry. Its complex structure, chiral center, and multifunctional groups make it a versatile scaffold for drug discovery. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation therapeutics.